Cas no 906151-02-8 (N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 906151-02-8
• MF: C₂₁H₃₂FN₅O₃
• MW: 421.508888244629
• CID: 5505298
• Update Time: 2025-10-30

N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-N-(2-morpholin-4-ylethyl)oxamide
• N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C21H32FN5O3/c1-25-8-10-27(11-9-25)19(17-2-4-18(22)5-3-17)16-24-21(29)20(28)23-6-7-26-12-14-30-15-13-26/h2-5,19H,6-16H2,1H3,(H,23,28)(H,24,29)
• InChI Key： BEOBOAGXBFFLDX-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide

Introduction to N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide and Its Significance in Modern Chemical Biology

N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide, a compound with the CAS number 906151-02-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including fluorophenyl, methylpiperazine, and morpholine moieties, contributes to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of developing novel pharmacological agents. The molecular framework of N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted its potential role in modulating various cellular pathways, which could lead to innovative therapeutic strategies.

In the realm of drug discovery, the incorporation of fluorine atoms is a well-established strategy to enhance the metabolic stability and binding affinity of molecules. The fluorophenyl group in this compound is particularly noteworthy, as it has been shown to improve pharmacokinetic profiles in several drug candidates. This feature, combined with the presence of basic nitrogen atoms from the methylpiperazine and morpholine rings, positions the compound as a versatile scaffold for designing molecules with enhanced binding properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in understanding the interactions between N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide and its target proteins. Such insights are crucial for optimizing the compound's pharmacological profile and identifying potential therapeutic applications.

The compound's structural features also make it an attractive candidate for exploring novel mechanisms of action. For instance, the piperazine ring is known to interact with a variety of biological targets, including enzymes and receptors involved in neurotransmitter signaling. This suggests that N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide could be developed into a therapeutic agent targeting neurological disorders or other conditions associated with aberrant signaling pathways.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. The ability to modulate specific biological pathways with high precision is essential for understanding disease mechanisms and developing effective treatments. N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide serves as a valuable tool for investigating these processes, providing insights that could lead to breakthroughs in various fields of biomedical research.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance the efficiency of the synthetic process. These approaches not only improve the scalability of production but also allow for greater control over the molecular structure, enabling fine-tuning of biological activity.

The development of novel drug candidates is often hampered by challenges related to solubility, bioavailability, and metabolic stability. The structural features of N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yl)ethylethanediamide address some of these issues by incorporating functional groups that enhance solubility and reduce susceptibility to metabolic degradation. This makes it a promising candidate for further development into a clinical candidate.

Ongoing research continues to explore the full potential of this compound. Studies are focusing on elucidating its mechanism of action at a molecular level and evaluating its efficacy in preclinical models. These efforts are crucial for determining whether N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N-2-(morpholin-4-yilethylethanediamide can be translated into effective therapies for human diseases. The outcomes of these studies will provide valuable insights into its therapeutic potential and guide future research directions.

The integration of interdisciplinary approaches, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology, is essential for maximizing the impact of compounds like N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yiIethyl-N--(morphylin--yIyIethylethanediamide). Such collaboration fosters innovation and accelerates the discovery process by leveraging complementary skills and resources. This collaborative spirit is likely to be key in translating laboratory findings into tangible benefits for patients worldwide.